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Compound of Interest

Compound Name: 4-Aminophenylalanine

Cat. No.: B1267222 Get Quote

An In-depth Technical Guide to 4-Aminophenylalanine HCl Salt

This technical guide provides comprehensive information on the molecular properties,

experimental protocols, and applications of 4-Aminophenylalanine hydrochloride salt, a key

building block in pharmaceutical research and development. The data and methodologies

presented are intended for researchers, scientists, and professionals in the field of drug

development.

Molecular Profile
4-Aminophenylalanine, particularly in its L-enantiomeric form, is a non-proteinogenic amino

acid derivative. Its hydrochloride salt is frequently used in synthesis due to its enhanced

stability and solubility in aqueous solutions.

Quantitative Data
The molecular formula and weight for 4-Aminophenylalanine and its common salt forms are

summarized in the table below for easy reference and comparison.
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Compound Name Molecular Formula
Molecular Weight (
g/mol )

Form

4-Amino-L-

phenylalanine
C₉H₁₂N₂O₂ 180.20[1][2][3] Free Base

4-Amino-L-

phenylalanine

Hydrochloride

C₉H₁₂N₂O₂·HCl 216.67[4][5] Anhydrous Salt

4-Amino-L-

phenylalanine

Hydrochloride

Hemihydrate

C₉H₁₂N₂O₂·HCl·½H₂O 225.67[6] Hydrated Salt

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 4-Aminophenylalanine HCl salt are

crucial for its effective application in research.

Synthesis of 4-Aminophenylalanine Derivatives
A common route to synthesize 4-Aminophenylalanine derivatives involves the reduction of the

corresponding 4-nitrophenylalanine precursor. The following protocol is a representative

example.

Objective: To synthesize (S)-N-Acetyl-4-Aminophenylalanine methyl ester from (S)-N-Acetyl-

4-Nitrophenylalanine methyl ester.

Materials:

(S)-N-Acetyl-4-Nitrophenylalanine methyl ester

10% Palladium on Carbon (Pd/C) catalyst

Ethyl acetate

Hydrogen gas supply

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Aminophenylalanine
https://www.3wpharm.com/product/45118.html
https://www.fishersci.ca/shop/products/4-amino-dl-phenylalanine-5/p-7058248
https://www.usbio.net/biochemicals/232814/4-Amino-L-phenylalanine%20Hydrochloride%2099%2B%25/data-sheet
https://www.chemimpex.com/products/03296
https://www.sigmaaldrich.com/JP/ja/product/aldrich/857467
https://www.benchchem.com/product/b1267222?utm_src=pdf-body
https://www.benchchem.com/product/b1267222?utm_src=pdf-body
https://www.benchchem.com/product/b1267222?utm_src=pdf-body
https://www.benchchem.com/product/b1267222?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Filtration apparatus

Rotary evaporator

Procedure:

Combine (S)-N-Acetyl-4-Nitrophenylalanine methyl ester and a catalytic amount (e.g., 0.05

wt equivalent) of 10% Pd/C in a reaction vessel containing ethyl acetate (10 volumes).[7]

Stir the mixture under a hydrogen atmosphere. The reaction progress can be monitored by

techniques such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS).

Upon completion of the reaction (typically after several hours), remove the catalyst by

filtration through a pad of celite.[7]

Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude

product, (S)-N-Acetyl-4-Aminophenylalanine methyl ester.[7]

Further purification can be achieved by recrystallization or column chromatography if

necessary.

Analytical Characterization
To ensure the identity and purity of 4-Aminophenylalanine HCl salt, a combination of

spectroscopic and chromatographic methods is employed.

Purity Determination by High-Performance Liquid Chromatography (HPLC):

Method: Reversed-phase HPLC is a standard method to assess the purity of the compound,

which is often reported to be ≥99%.[4][5]

Mobile Phase: A typical mobile phase could consist of a gradient of acetonitrile and water

containing a small amount of an ion-pairing agent like trifluoroacetic acid (TFA).

Column: A C18 stationary phase is commonly used.
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Detection: UV detection at a wavelength where the aromatic ring absorbs, typically around

254 nm.

Identity Confirmation by Spectroscopy:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy is used to confirm

the chemical structure by analyzing the chemical shifts, integration, and coupling patterns of

the protons.[4]

Mass Spectrometry (MS): Mass spectrometry provides information about the mass-to-charge

ratio of the molecule, confirming its molecular weight.[4]

Qualitative Test for Hydrochloride Salt:

Dissolve a small amount of the sample in deionized water.

Acidify the solution with a few drops of dilute nitric acid.

Add a few drops of silver nitrate (AgNO₃) solution.

The formation of a curdy white precipitate (AgCl) indicates the presence of chloride ions,

confirming the hydrochloride salt.[8]

Logical and Application Diagrams
The following diagrams, generated using the DOT language, illustrate key workflows and

applications relevant to 4-Aminophenylalanine HCl salt.
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Synthesis Workflow of 4-Aminophenylalanine Derivative
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Caption: A logical workflow for the synthesis of a 4-Aminophenylalanine derivative.
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Analytical Workflow for 4-Aminophenylalanine HCl
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Caption: General workflow for the analysis of 4-Aminophenylalanine HCl salt.
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Research Applications in Drug Development

Applications

Potential Outcomes

4-Amino-L-phenylalanine
Hydrochloride

Peptide Synthesis Neurobiology Research Cancer Research

Specialized Therapeutics Neurological Disorder
Treatments

Anti-cancer Agents
(e.g., Melphalan)

Click to download full resolution via product page

Caption: Key research applications of 4-Amino-L-phenylalanine HCl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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